4-Amino-1,1-dioxo-1lambda6-thiane-4-carboxamide
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Overview
Description
4-Amino-1,1-dioxo-1lambda6-thiane-4-carboxamide is a useful research compound. Its molecular formula is C6H12N2O3S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Chiral Carboxamides
Research has demonstrated the synthesis of chiral linear carboxamide derivatives with incorporated peptide linkages. These compounds were prepared via the coupling of nalidixic acid with amino acid methyl esters, leading to derivatives that could have implications for the development of novel therapeutic agents (Khalifa et al., 2014).
Carboxamides and Peptides Synthesis
Studies have also shown methods for synthesizing carboxamides and peptides from corresponding carboxylic acids and amines or α-amino acids. Such reactions, conducted in the absence of basic promoters, prevent undesired racemization, important for preserving the biological activity of the synthesized compounds (Shiina & Kawakita, 2003).
Polyamide Synthesis
Research into the synthesis of polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from tert-butylcatechol has highlighted methods for creating materials with potential applications in coatings, adhesives, and other industrial applications. These polyamides exhibit high thermal stability and are noncrystalline, making them suitable for a wide range of uses (Hsiao et al., 2000).
Biomedical Applications
PARP Inhibitors with Antioxidant Activity
A study on 4-carboxamidobenzimidazoles has identified compounds with potent PARP (poly(ADP-ribose) polymerase) inhibitory activity combined with antioxidant properties. Such compounds could be beneficial in treatments aimed at reducing oxidative stress-related damage (Kálai et al., 2009).
Hyperbranched Polyimides for Gas Separation
The development of aromatic hyperbranched polyimides shows promise for applications in gas separation technologies. Such materials could enhance the efficiency of processes in the chemical and petrochemical industries (Fang et al., 2000).
Properties
IUPAC Name |
4-amino-1,1-dioxothiane-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O3S/c7-5(9)6(8)1-3-12(10,11)4-2-6/h1-4,8H2,(H2,7,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKVFRYFPVXSHJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1(C(=O)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.